Cas no 2384378-14-5 (4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid)

• Product Name: 4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid
• CAS No: 2384378-14-5
• MF: C₂₃H₁₇Br₂NO₄
• MW: 531.193384885788
• CID: 6437924
• PubChem ID: 165894964
• Update Time: 2025-09-28

4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2384378-14-5
• EN300-6737283
• 4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid

• Inchi： 1S/C23H17Br2NO4/c1-12-20(22(27)28)18(24)10-19(25)21(12)26-23(29)30-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-10,17H,11H2,1H3,(H,26,29)(H,27,28)
• InChI Key： YSVRLEPFOFCSRH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)C(C)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Br

Computed Properties

• Exact Mass: 530.95038g/mol
• Monoisotopic Mass: 528.95243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid

Introduction to 4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid (CAS No. 2384378-14-5)

4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid, identified by its CAS number 2384378-14-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes bromine substituents, a fluorenylmethoxy group, and an amino-carboxylic acid backbone. The presence of these functional groups imparts unique chemical properties, making it a promising candidate for various biochemical applications.

The molecular structure of 4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid is meticulously designed to facilitate interactions with biological targets. The 4,6-dibromo moiety enhances electrophilicity, while the fluorenylmethoxy group contributes to solubility and metabolic stability. The amino-carboxylic acid moiety serves as a key pharmacophore, enabling binding to proteins and enzymes. This combination of features positions the compound as a versatile tool in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid has emerged as a compound of interest due to its potential applications in addressing various diseases. Its structural motifs are reminiscent of molecules that have shown promise in preclinical studies as inhibitors of key enzymes involved in inflammatory pathways.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through precise interactions with target proteins. The fluorenylmethoxy group not only improves pharmacokinetic properties but also allows for modifications that can fine-tune binding affinity. This flexibility is crucial in medicinal chemistry, where subtle changes in structure can lead to significant improvements in drug activity.

The bromine atoms at the 4 and 6 positions play a critical role in enhancing the reactivity of the molecule. These substituents can participate in various chemical reactions, including cross-coupling reactions commonly used in synthesizing complex drug molecules. This reactivity makes 4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid a valuable intermediate in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with unprecedented accuracy. Molecular docking studies have been performed on 4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid, revealing potential binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are implicated in inflammatory responses and have been validated as therapeutic targets for conditions like arthritis and asthma.

The amino-carboxylic acid portion of the molecule is particularly noteworthy for its potential role in modulating enzyme activity. The carboxylic acid group can engage in hydrogen bonding with polar residues on the enzyme surface, while the amino group can form salt bridges or coordinate with metal ions present in the active site. Such interactions are essential for achieving high affinity and selectivity.

Several research groups have reported preliminary findings on the biological activity of derivatives of 4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid. These studies suggest that certain modifications can enhance inhibitory effects on target enzymes while minimizing off-target effects. For instance, variations in the fluorenylmethoxy group have been explored to optimize solubility and bioavailability.

The synthesis of 4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid involves multi-step organic reactions that require careful optimization. Key steps include bromination of a precursor molecule followed by introduction of the fluorenylmethoxy carbonyl group via an amide coupling reaction. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In conclusion, 4,6-dibromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoic acid (CAS No. 2384378-14-5) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile biological activities. Its potential applications in modulating inflammatory pathways highlight its importance as a lead compound for further drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly vital role in addressing unmet medical needs.